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Molecular Mechanism of Action

Picoxystrobin belongs to the Quinone outside Inhibitor (QoI) group of fungicides, classified as a

strobilurin [1] [2]. Its primary molecular target is the cytochrome bc1 complex (also known as Complex

III) within the mitochondrial electron transport chain [1] [3].

Inhibition of Electron Transfer: Picoxystrobin binds to the Qo site (quinone oxidation site) of the
cytochrome bc1 complex. This binding blocks the transfer of electrons from ubiquinol to cytochrome

c, effectively halting the flow of electrons through the chain [1] [3].
Disruption of Energy Production: By interrupting electron transport, picoxystrobin prevents the

translocation of protons (H⁺) across the inner mitochondrial membrane. This collapses the proton
gradient essential for driving ATP synthase (Complex V), leading to a severe reduction in cellular

ATP production [1].
Cellular Consequences: The ensuing energy crisis results in a cascade of cellular failures, including

the disruption of metabolic processes, cell membrane integrity, and eventual cell death [1]. The
fungicide exhibits both protective and curative properties [2].

Quantitative Efficacy Data

The inhibitory strength of picoxystrobin can be quantified by its effective concentration (EC₅₀), which is the

concentration required to achieve 50% inhibition of a biological process. The following table summarizes its
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potency against the fungus Neopestalotiopsis clavispora:

Biological Process Inhibited Mean EC₅₀ Value (µg/mL) Range (µg/mL)

Mycelial Growth [1] 0.0282 ± 0.0148 0.0062 - 0.0658

Spore Germination [1] 0.0048 ± 0.0022 0.0014 - 0.0099

These data demonstrate that picoxystrobin is highly effective at inhibiting fungal growth, with spore

germination being an even more sensitive process.

Resistance and Fitness Penalty

Fungi can develop resistance to QoI fungicides, often through point mutations in the mitochondrial gene that

encodes the cytochrome b protein (such as the G143A mutation) [1]. However, studies on N. clavispora have

shown that resistant mutants can suffer a fitness penalty:

Reduced Competitiveness: Resistant mutants exhibited decreased conidium production and were

less pathogenic compared to their sensitive progenitors [1].
Stable Resistance: In the studied mutants, no mutations were found in the cytochrome b gene,

suggesting the possibility of other, less common resistance mechanisms that still impart a competitive
disadvantage [1].

Ecotoxicology and Environmental Impact

Picoxystrobin's mode of action is not exclusive to fungal mitochondria and can affect non-target organisms,

leading to important environmental considerations.

Organism /
System

Observed Effect Key Findings

Zebrafish (Danio
rerio)

Developmental toxicity,
oxidative stress,

immunotoxicity [4]

144-hour LC₅₀ for embryos was 213.8 µg/L;
exposure caused hatching inhibition, deformities,

and altered immune gene expression [4].
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Organism /
System

Observed Effect Key Findings

Soil Microbial
Community

Transient effects on

respiration and community
structure [5]

Initial decrease in microbial respiration activity was

observed, but community structure and function
recovered over a 70-day period [5].

Microalgae
(Tetradesmus
obliquus)

Growth inhibition, oxidative
stress, reduced chlorophyll

[6]

The bacterium Hyphomicrobium sp. H-9 can
biodegrade picoxystrobin, mitigating its toxic

effects on algae [6].

Key Experimental Protocols

For researchers investigating the effects of respiration-inhibiting fungicides, here are standard methodologies

derived from the literature.

Determining Fungal Sensitivity (Mycelial Growth Inhibition)

This protocol assesses the effect of a fungicide on the vegetative growth of fungi [1].

Key Steps:
Prepare Media: Amend alkyl ester agar (AEA) media with a series of picoxystrobin
concentrations (e.g., 0.015625 to 0.5 µg/mL). Include 50 µg/mL of SHAM to suppress the
alternative oxidase pathway.

Inoculate: Transfer 4-mm mycelial plugs from the edge of an active culture onto the amended
plates.

Incubate and Measure: Incubate plates at 28°C for 7 days. Measure colony diameters in two
perpendicular directions.

Calculate EC₅₀: Determine the effective concentration that inhibits growth by 50% using
regression analysis.

Determining Fungal Sensitivity (Spore Germination Inhibition)

This protocol evaluates the effect on spore germination, which is often more sensitive than mycelial growth

[1].
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Key Steps:

Harvest Spores: Produce spores on PDA plates and wash them with sterilized water.
Prepare Germination Solution: Suspend spores in a liquid medium containing a range of

picoxystrobin concentrations.
Incubate and Assess: Incubate the suspension and assess spore germination rates after a set

period (e.g., 24 hours) under a microscope.
Calculate EC₅₀: Determine the concentration that inhibits germination by 50%.

Respirometric Screening Assay (RSA) for Mitochondrial Function

This cell-based assay directly measures chemical effects on cellular respiration and can characterize the

mechanism of action [3].

Key Steps:
Culture Cells: Plate HepG2 cells (or other relevant cell line) into a specialized respirometry

microplate.
Treat with Compound: Expose cells to a range of picoxystrobin concentrations.

Measure Oxygen Consumption Rate (OCR): Use an instrument like a Seahorse XF Analyzer
to measure basal respiration and changes in OCR after sequential injection of specific

inhibitors.
Profile Mechanism: A characteristic drop in OCR after picoxystrobin exposure, without a

specific pattern change after other inhibitors, profiles it as an Electron Transport Chain inhibitor
(ETCi).

The following diagram visualizes the experimental workflow for the Respirometric Screening Assay, which

is used to identify and characterize mitochondrial toxicants like picoxystrobin [3].
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Conclusion

Picoxystrobin is a potent QoI fungicide that functions by inhibiting mitochondrial respiration, leading to a

catastrophic energy failure in target fungal cells. While highly effective, its non-selectivity necessitates

careful consideration of environmental impacts, including toxicity to aquatic life and transient effects on soil

microbes. Research into biodegrading organisms offers promising pathways for mitigation. The experimental

protocols outlined provide a foundation for scientists to investigate its efficacy and mechanisms further.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Inhibitory Effect and Control Efficacy of Picoxystrobin ... [mdpi.com]

2. (Ref: ZA 1963) Picoxystrobin [sitem.herts.ac.uk]

3. PMC - PubMed Central [pmc.ncbi.nlm.nih.gov]

4. Picoxystrobin | Fungicide [medchemexpress.com]

5. Effects of Picoxystrobin and 4-n-Nonylphenol on Soil ... [pmc.ncbi.nlm.nih.gov]

6. Biodegradation of the Fungicide Picoxystrobin by Hyphomicrobium... [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [picoxystrobin mode of action respiration inhibitor]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b639991#picoxystrobin-

mode-of-action-respiration-inhibitor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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